Cas no 54941-44-5 (2-(4-Methyl-3-nitrophenyl)acetic acid)

• Product Name: 2-(4-Methyl-3-nitrophenyl)acetic acid
• CAS No: 54941-44-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD09832994
• CID: 366562
• PubChem ID: 18186407
• Update Time: 2025-06-11

2-(4-Methyl-3-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-3-nitrophenyl)acetic acid
• 3-NITRO-4-METHYLPHENYLACETIC ACID
• Benzeneacetic acid,4-methyl-3-nitro-
• 3-nitro p-tolylacetic acid
• 3-Nitro-4-methyl-phenylessigsaeure
• 4-methyl-3-nitrophenylacetic acid
• CL4118
• 3-NITRO-4-METHYLOPHENYLACETIC ACID
• 4-METHYL-3-NITROPHENYLACETICACID
• (4-methyl-3-nitrophenyl)acetic acid
• 5-(Carboxymethyl)-2-methylnitrobenzene
• Benzeneacetic acid, 4-methyl-3-nitro-
• 2-(4-Methyl-3-nitro-phenyl)acetic acid
• (4-methyl-3-nitro-phenyl)-acetic acid
• 4-(Carboxymethyl)-3-nitrotoluene
• WZNKBDUWSKJHEG-UHFFFAOYSA-N
• AMY28197
• 5-METHYL-2-(4-TRIFLUOROMETHOXYPHENYL)-3H-IMIDAZOLE-4-CARBOXYLICACID
• SCHEMBL1492458
• 2-(4-Methyl-3-nitrophenyl)aceticacid
• AKOS009246460
• 54941-44-5
• J-506062
• DTXSID90592681
• FT-0701568
• CS-0040715
• SY005252
• A870314
• EN300-174706
• PS-4004
• MFCD09832994
• BBL102354
• STL556154

• MDL： MFCD09832994
• Inchi： 1S/C9H9NO4/c1-6-2-3-7(5-9(11)12)4-8(6)10(13)14/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： WZNKBDUWSKJHEG-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 1.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 374.5℃ at 760 mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.587
• Solubility: Very slightly soluble (0.92 g/l) (25 º C),
• PSA: 83.12000
• LogP: 2.05350

2-(4-Methyl-3-nitrophenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-Methyl-3-nitrophenyl)acetic acid

Introduction to 2-(4-Methyl-3-nitrophenyl)acetic acid (CAS No. 54941-44-5)

2-(4-Methyl-3-nitrophenyl)acetic acid (CAS No. 54941-44-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at understanding its potential applications in drug development and therapeutic interventions.

The molecular structure of 2-(4-Methyl-3-nitrophenyl)acetic acid consists of a carboxylic acid group attached to a substituted phenyl ring, which includes a methyl and a nitro group. This arrangement imparts specific chemical properties that make it an interesting candidate for various chemical reactions and biological activities. The presence of the nitro group, in particular, can influence the compound's reactivity and stability, making it a valuable starting material for the synthesis of more complex molecules.

In recent years, significant advancements have been made in the synthesis and characterization of 2-(4-Methyl-3-nitrophenyl)acetic acid. Researchers have developed efficient synthetic routes that enhance the yield and purity of the compound, thereby facilitating its use in large-scale applications. One notable method involves the nitration of 4-methylphenylacetic acid followed by subsequent purification steps to obtain the desired product. These synthetic strategies not only improve the accessibility of 2-(4-Methyl-3-nitrophenyl)acetic acid but also contribute to its cost-effectiveness and environmental sustainability.

The biological activity of 2-(4-Methyl-3-nitrophenyl)acetic acid has been extensively studied in various contexts. One area of particular interest is its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models. This property makes it a promising candidate for the development of new anti-inflammatory drugs, which could offer improved efficacy and reduced side effects compared to existing treatments.

Beyond its anti-inflammatory properties, 2-(4-Methyl-3-nitrophenyl)acetic acid has also been explored for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings suggest that 2-(4-Methyl-3-nitrophenyl)acetic acid could be a valuable lead compound for the development of novel anticancer therapies.

In addition to its therapeutic applications, 2-(4-Methyl-3-nitrophenyl)acetic acid has found utility in analytical chemistry and materials science. Its unique spectral properties make it suitable for use as a reference standard in chromatographic analyses, ensuring accurate quantification and identification of related compounds. Furthermore, the compound's ability to form stable complexes with metal ions has led to its use in the development of new materials with enhanced functional properties.

The safety profile of 2-(4-Methyl-3-nitrophenyl)acetic acid is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks and ensure its safe use in both laboratory settings and industrial processes. These studies have generally shown that the compound is well-tolerated at appropriate concentrations, although proper handling precautions should be observed to minimize any potential hazards.

In conclusion, 2-(4-Methyl-3-nitrophenyl)acetic acid (CAS No. 54941-44-5) is a multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique chemical structure and biological activities make it a valuable tool for advancing scientific knowledge and developing innovative solutions to pressing health challenges. Ongoing research continues to uncover new possibilities for this intriguing molecule, further solidifying its importance in the scientific community.